4-{[(2,2,2-Trifluoroethyl)amino]carbonyl}benzenesulfonyl chloride

• IUPAC Name: 4-(2,2,2-trifluoroethylcarbamoyl)benzenesulfonyl chloride
• InChI: InChI=1S/C9H7ClF3NO3S/c10-18(16,17)7-3-1-6(2-4-7)8(15)14-5-9(11,12)13/h1-4H,5H2,(H,14,15)
• InChI Key: JWZWFJOHGFBUEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCC(F)(F)F)S(=O)(=O)Cl
• Molecular Formula: C9H7ClF3NO3S
• Molecular Weight: 301.67 g/mol
• CAS RN: 885460-85-5

Description

“4-{[(2,2,2-Trifluoroethyl)amino]carbonyl}benzenesulfonyl chloride” is a chemical compound with the molecular formula C9H7ClF3NO3S. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C9H7ClF3NO3S. This indicates that it contains 9 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 sulfur atom.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The predicted melting point is 170.07° C, and the predicted boiling point is approximately 391.7° C at 760 mmHg. The predicted density is approximately 1.5 g/cm3, and the predicted refractive index is n20D 1.50.

Scientific Research Applications

Serine Protease Inhibition and Potential Contraceptive Applications

One area of research has focused on the inhibition of serine proteases, enzymes that play crucial roles in many physiological processes. For instance, studies on 4-(2-aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), a compound with structural similarities to the one , have demonstrated its potential as a contraceptive due to its inhibitory effects on embryo implantation in animal models. AEBSF was shown to interfere with cell adhesion processes, which are critical for embryo implantation, suggesting a potential application in the development of novel contraceptives Ya-hong Jiang et al., 2011.

Enzyme Inhibition for Therapeutic Applications

Compounds with the benzenesulfonyl chloride moiety have also been investigated for their ability to inhibit specific enzymes, such as kynurenine 3-hydroxylase. Inhibition of this enzyme has implications in neurological disorders, where modulation of the kynurenine pathway may have therapeutic benefits. Research in this area has led to the development of high-affinity inhibitors, which could be useful for exploring the pathophysiological roles of the kynurenine pathway in neuronal injury S. Röver et al., 1997.

Drug-Protein Interactions and Pharmacokinetics

Another significant area of research involves studying the interactions between such compounds and proteins, particularly albumins, which can impact the pharmacokinetics and efficacy of drugs. Studies have shown that certain compounds can bind covalently to serum albumins, affecting their distribution and elimination in the body. This research is crucial for understanding the behavior of drug candidates in biological systems and optimizing their pharmacological profiles Naohiro Narita et al., 2018.

Development of Antiglaucoma Agents

Research into poly(amidoamine) (PAMAM) dendrimers decorated with benzenesulfonamide moieties has shown promising results in the field of ophthalmology. These compounds have demonstrated significant inhibitory activity against carbonic anhydrase isoforms involved in glaucoma, leading to the development of effective antiglaucoma agents. This highlights the potential of benzenesulfonamide derivatives in creating new treatments for eye conditions F. Carta et al., 2015.

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.